Cas no 2228230-68-8 (5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine
• CAS No: 2228230-68-8
• MF: C₉H₆BrN₃O₃
• MW: 284.066240787506
• CID: 5897100
• PubChem ID: 165676773
• Update Time: 2025-10-28

5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine
• 2228230-68-8
• EN300-1922153

• Inchi： 1S/C9H6BrN3O3/c10-8-5(7-4-12-9(11)16-7)2-1-3-6(8)13(14)15/h1-4H,(H2,11,12)
• InChI Key： ZASFUDJUXJLNLP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1=CN=C(N)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.95925g/mol
• Monoisotopic Mass: 282.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine

5-(2-Bromo-3-nitrophenyl)-1,3-oxazol-2-amine (CAS No. 2228230-68-8): A Comprehensive Overview

The compound 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine (CAS No. 2228230-68-8) is a specialized heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This oxazole derivative features a unique combination of functional groups, including a bromo substituent, a nitro group, and an amine moiety, which contribute to its diverse reactivity and potential applications.

From a structural perspective, 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine consists of an oxazole ring fused with a benzene ring bearing bromo and nitro substituents. The presence of these electron-withdrawing groups makes this compound particularly interesting for pharmaceutical intermediates and organic synthesis. Researchers have explored its utility in developing novel drug candidates, especially in the realm of kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing importance of nitrogen-containing heterocycles like 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine in addressing global health challenges. With the rise of antibiotic resistance and the need for new therapeutic agents, this compound's structural features make it a promising scaffold for drug discovery. Its bromo-substituted aromatic ring offers opportunities for further functionalization through cross-coupling reactions, a topic frequently searched by synthetic chemists.

In material science applications, CAS 2228230-68-8 has shown potential as a building block for organic electronic materials. The conjugated system formed by its aromatic rings and heteroatoms makes it suitable for developing organic semiconductors and light-emitting materials. These applications align with current industry trends toward sustainable and energy-efficient technologies.

The synthesis of 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine typically involves multi-step organic transformations, with researchers constantly optimizing routes to improve yield and purity. Common synthetic approaches include palladium-catalyzed coupling reactions and cyclization strategies, topics that frequently appear in organic chemistry literature and patent applications.

Analytical characterization of this compound employs standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the identity and purity of the material, which is crucial for its various applications. The bromo and nitro groups provide distinctive spectroscopic signatures that facilitate structural verification.

From a commercial perspective, 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine serves as a valuable intermediate in fine chemical production. Suppliers typically offer this compound in research quantities, with purity specifications tailored to customer requirements. The global market for such specialized intermediates continues to grow, driven by increasing demand from pharmaceutical and material science sectors.

Safety considerations for handling CAS 2228230-68-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Researchers often search for proper storage conditions and handling procedures for such specialized chemicals.

Future research directions for 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine may explore its biological activity more extensively, particularly in the context of emerging diseases. Additionally, its potential in catalysis and as a ligand in coordination chemistry represents another promising avenue for investigation. These research areas align with current scientific priorities and frequently appear in academic search queries.

For researchers working with oxazole derivatives, understanding the structure-activity relationships of compounds like 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine is crucial. The ability to modify its structure through various chemical transformations makes it a versatile tool in drug discovery programs and material development projects.

In conclusion, 5-(2-bromo-3-nitrophenyl)-1,3-oxazol-2-amine (CAS No. 2228230-68-8) represents an important class of heterocyclic compounds with wide-ranging applications. Its unique structural features and synthetic versatility continue to make it valuable across multiple scientific disciplines. As research progresses, we anticipate new discoveries that will further expand the utility of this interesting molecule.